5-Chlorosulfonyl-2,4-dimethoxybenzoic acid

• Molecular Formula: C9H9ClO6S
• Molecular Weight: 280.68 g/mol
• IUPAC Name: 5-chlorosulfonyl-2,4-dimethoxybenzoic acid
• InChI: InChI=1S/C9H9ClO6S/c1-15-6-4-7(16-2)8(17(10,13)14)3-5(6)9(11)12/h3-4H,1-2H3,(H,11,12)
• InChI Key: FDCPRDKOLWKALM-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C=C1C(=O)O)S(=O)(=O)Cl)OC

Description

5-Chlorosulfonyl-2,4-dimethoxybenzoic acid is a useful research compound. Its molecular formula is C9H9ClO6S and its molecular weight is 280.68 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

1,800 ml of chlorosulphonic acid is placed in a 4 liter flask fitted with an agitator and a thermometer, and is cooled to 10° C. 328 g of finely powdered 2,4-dimethoxy benzoic acid is added in stages in the course of 45 minutes, between 10° and 15° C. The acid dissolves gradually as it is introduced. When all the acid has been added the solution is gradually heated to 55° C. and that temperature is maintained for 5 hours. The solution is left to stand overnight, then poured little by little into 17 kg of ice, with agitation and with external cooling. The acid which is precipitated is drained, washed with water and dried in air.

Synthesis routes and methods II

Procedure details

Under ice-cooling, 1.00 g of 2,4-dimethoxybenzoic acid was gradually added to 2 ml of chlorosulfonic acid, followed by stirring at room temperature for 12 hours. The reaction solution was poured on crushed ice, and the thus precipitated product of interest was collected by filtration, washed with water and then dried under a reduced pressure to give 1.03 g of 5-chlorosulfonyl-2,4-dimethoxybenzoic acid.